N1-((3-hydroxytetrahydrofuran-3-yl)methyl)-N2-(thiophen-2-ylmethyl)oxalamide

• IUPAC Name: N'-[(3-hydroxyoxolan-3-yl)methyl]-N-(thiophen-2-ylmethyl)oxamide
• InChI: InChI=1S/C12H16N2O4S/c15-10(13-6-9-2-1-5-19-9)11(16)14-7-12(17)3-4-18-8-12/h1-2,5,17H,3-4,6-8H2,(H,13,15)(H,14,16)
• InChI Key: OKZARWAOEIWDRM-UHFFFAOYSA-N
• Canonical SMILES: C1COCC1(CNC(=O)C(=O)NCC2=CC=CS2)O
• Molecular Formula: C12H16N2O4S
• Molecular Weight: 284.33 g/mol

Description

N1-((3-hydroxytetrahydrofuran-3-yl)methyl)-N2-(thiophen-2-ylmethyl)oxalamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Copper-Catalyzed Reactions

N1-((3-hydroxytetrahydrofuran-3-yl)methyl)-N2-(thiophen-2-ylmethyl)oxalamide derivatives, such as those involving thiophen-2-ylmethyl)oxalamide, are effective catalysts in copper-catalyzed coupling reactions. The Cu2O/N,N'-bis(thiophen-2-ylmethyl)oxalamide system is particularly noted for its ability to facilitate Goldberg amidation reactions with less reactive (hetero)aryl chlorides, offering a broad liberalization towards various functionalized (hetero)aryl chlorides and a wide range of aromatic and aliphatic primary amides with good to excellent yields. This system has also been successful in the arylation of lactams and oxazolidinones, showcasing its versatility and efficiency in creating complex organic molecules through intramolecular cross-coupling products (De, Yin, & Ma, 2017).

Synthetic Methodology Development

The compound and its related derivatives have been utilized in the development of novel synthetic methodologies. A notable example is the novel one-pot synthesis approach for N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides from 3-(2-nitroaryl)oxirane-2-carboxamides, highlighting its application in creating complex organic molecules, including both anthranilic acid derivatives and oxalamides. This method stands out for its operational simplicity and high yield, offering a new useful formula for the synthesis of these compounds (Mamedov et al., 2016).

Molecular Structure Analysis

Studies involving N,N'-bis(substituted)oxamide compounds, closely related to N1-((3-hydroxytetrahydrofuran-3-yl)methyl)-N2-(thiophen-2-ylmethyl)oxalamide, have contributed significantly to our understanding of molecular structure through X-ray crystallography. These analyses help elucidate the complex three-dimensional supramolecular structures formed by such compounds, providing insights into their potential interactions and reactivity patterns (Wang, Zheng, Li, & Wu, 2016).

Fluorescence Sensing

The derivatives of N1-((3-hydroxytetrahydrofuran-3-yl)methyl)-N2-(thiophen-2-ylmethyl)oxalamide have been explored as fluorescent sensors for metal ions. For instance, a naphthaldehyde derivative sensor exhibited a significant increase in fluorescence intensity in the presence of aluminum ions over other competitive metal ions, anions, and amino acids, demonstrating its utility in sensitive and selective detection applications (Wang et al., 2016).

Antiproliferative Activity

Research into sulfur-containing heterocyclic analogs related to N1-((3-hydroxytetrahydrofuran-3-yl)methyl)-N2-(thiophen-2-ylmethyl)oxalamide has revealed their potential antiproliferative activity against cancer cells. Specifically, studies on hydroxyl-containing benzo[b]thiophene analogs have shown selectivity towards laryngeal cancer cells, indicating their promise in cancer therapy through mechanisms involving apoptosis stimulation and cell cycle arrest (Haridevamuthu et al., 2023).